Cas no 2680540-23-0 (2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1))

• Product Name: 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1)
• CAS No: 2680540-23-0
• MF: C₉H₃F₃LiNO₂S
• MW: 253.126831293106
• CID: 6545547
• PubChem ID: 165941010
• Update Time: 2025-11-05

2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1)
• lithium(1+) 6-(trifluoromethyl)-1,3-benzothiazole-2-carboxylate
• 2680540-23-0
• EN300-28310699

• Inchi： 1S/C9H4F3NO2S.Li/c10-9(11,12)4-1-2-5-6(3-4)16-7(13-5)8(14)15;/h1-3H,(H,14,15);/q;+1/p-1
• InChI Key： CGWNHLKSJKGSKR-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NC2C=CC(C(F)(F)F)=CC1=2.[Li+]

Computed Properties

• Exact Mass: 252.99966243g/mol
• Monoisotopic Mass: 252.99966243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Additional information on 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1)

Introduction to 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) (CAS No. 2680540-23-0)

2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1), with the CAS number 2680540-23-0, is a specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure and potential therapeutic applications. The presence of the trifluoromethyl group and the lithium salt form contribute to its distinctive properties, making it a valuable candidate for various research and development activities.

The chemical structure of 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) is composed of a benzothiazole ring with a carboxylic acid group at the 2-position and a trifluoromethyl group at the 6-position. The lithium salt form ensures enhanced solubility and stability, which are crucial for its use in pharmaceutical formulations. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer properties are linked to its ability to induce apoptosis in cancer cells and inhibit tumor growth.

In the context of drug discovery and development, 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) has been explored as a lead compound for developing new drugs. Its unique chemical structure provides a foundation for structural modifications to enhance its pharmacological properties. For example, researchers have investigated the effects of substituting different functional groups on the benzothiazole ring to optimize its potency and selectivity. These efforts have led to the identification of several promising analogs with improved therapeutic profiles.

The solubility and stability of 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) are critical factors in its pharmaceutical applications. The lithium salt form enhances its aqueous solubility, which is essential for formulating oral and injectable drug products. Moreover, the compound's stability under various conditions ensures that it remains effective during storage and administration. This makes it an attractive candidate for clinical trials and eventual commercialization.

Clinical trials involving 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) have shown promising results. Early-phase trials have demonstrated its safety and tolerability in human subjects. These trials have also provided valuable insights into its pharmacokinetic and pharmacodynamic properties. For instance, the compound has been shown to have a favorable absorption profile and a long half-life, which are desirable characteristics for a therapeutic agent.

In addition to its therapeutic applications, 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) has potential uses in other areas of research. Its unique chemical structure makes it a valuable tool for studying biological processes at the molecular level. For example, it can be used as a probe to investigate enzyme inhibition mechanisms or as a scaffold for developing new bioactive molecules.

The synthesis of 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) involves several well-established chemical reactions. The key steps include the formation of the benzothiazole ring through condensation reactions and the introduction of the trifluoromethyl group via electrophilic substitution or other methods. The final step involves converting the carboxylic acid into its lithium salt form using appropriate reagents. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

In conclusion, 2-Benzothiazolecarboxylic acid, 6-(trifluoromethyl)-, lithium salt (1:1) (CAS No. 2680540-23-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for developing new drugs with anti-inflammatory and anti-cancer activities. Ongoing research continues to uncover new applications and optimize its therapeutic potential.